Cas no 1338440-40-6 (4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
- ST51079222
- 4-(4-ethoxyphenyl)-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
-
- MDL: MFCD23380628
- Inchi: 1S/C15H17N3O3/c1-2-21-10-5-3-9(4-6-10)13-14-11(16-8-17-14)7-12(18-13)15(19)20/h3-6,8,12-13,18H,2,7H2,1H3,(H,16,17)(H,19,20)
- InChI Key: UHZXRSLLKCZJLZ-UHFFFAOYSA-N
- SMILES: OC(C1CC2=C(C(C3C=CC(=CC=3)OCC)N1)N=CN2)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 371
- Topological Polar Surface Area: 87.2
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420033-1 g |
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 1g |
€542.30 | 2023-04-24 | ||
| abcr | AB420033-5 g |
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 5g |
€947.00 | 2023-04-24 | ||
| Chemenu | CM273729-1g |
4-(4-Ethoxyphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 95+% | 1g |
$961 | 2024-08-02 | |
| Chemenu | CM273729-10g |
4-(4-Ethoxyphenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 95+% | 10g |
$3307 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195188-1g |
4-(4-Ethoxyphenyl)-3h,4h,5h,6h,7h-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 98% | 1g |
¥7497.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1195188-10g |
4-(4-Ethoxyphenyl)-3h,4h,5h,6h,7h-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 98% | 10g |
¥25792.00 | 2024-08-09 | |
| abcr | AB420033-1g |
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid; . |
1338440-40-6 | 1g |
€542.30 | 2025-04-21 | ||
| abcr | AB420033-5g |
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid; . |
1338440-40-6 | 5g |
€947.00 | 2025-04-21 | ||
| A2B Chem LLC | AJ23788-1g |
4-(4-ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 95+% | 1g |
$950.00 | 2024-04-20 | |
| A2B Chem LLC | AJ23788-2g |
4-(4-ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid |
1338440-40-6 | 95+% | 2g |
$1202.00 | 2024-04-20 |
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 1338440-40-6, known as 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse applications in drug discovery and material science. The imidazo[4,5-c]pyridine core of this molecule is a key structural feature that contributes to its stability and reactivity.
Recent studies have highlighted the importance of ethoxyphenyl substituents in modulating the electronic properties of aromatic compounds. In this compound, the ethoxyphenyl group attached at the 4-position plays a crucial role in enhancing the molecule's solubility and bioavailability. This makes it a promising candidate for drug delivery systems and therapeutic agents. The carboxylic acid group at position 6 further adds functional versatility to the molecule, enabling it to participate in various chemical reactions and interactions.
One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have reported that imidazo[4,5-c]pyridine derivatives exhibit significant antioxidant and anti-inflammatory properties. These findings suggest that this compound could be utilized in the development of novel treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to act as a modulator of cellular signaling pathways makes it a valuable tool in studying complex biological systems.
The synthesis of 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazopyridine ring system through cyclization reactions and the subsequent introduction of the ethoxyphenyl substituent via nucleophilic aromatic substitution. The use of green chemistry principles in these reactions has not only improved yield but also reduced environmental impact.
In terms of applications, this compound has shown promise in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential applications in areas such as sensors and energy storage systems.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to achieve higher purity and scalability. Additionally, efforts are being made to explore its pharmacokinetic properties and safety profile for potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to real-world applications.
In conclusion, CAS No. 1338440-40-6, or 4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, represents a significant advancement in organic chemistry with wide-ranging implications across multiple disciplines. Its unique structure and functional groups make it a versatile molecule with immense potential for innovation in drug discovery and materials science.
1338440-40-6 (4-(4-Ethoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)